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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Isoamyl angelate, a naturally occurring ester, is a significant contributor to the characteristic
aroma of Roman chamomile (Chamaemelum nobile)[1][2]. Its distinct floral, fruity, and
chamomile-like scent profile makes it a molecule of great interest in sensory science research,
particularly in the fields of flavor and fragrance chemistry, food science, and pharmacology[1]
[3]. Understanding the sensory properties and underlying physiological mechanisms of
isoamyl angelate is crucial for its application in product development, quality control, and as a
potential therapeutic agent.

These application notes provide a comprehensive overview of the use of isoamyl angelate in
sensory science research. They include detailed experimental protocols for sensory evaluation
and instrumental analysis, a summary of its known sensory and physicochemical properties,
and a description of the general olfactory signaling pathway it likely activates.

Sensory and Physicochemical Properties of Isoamyl
Angelate

The sensory and physical characteristics of isoamyl angelate are fundamental to its
application in sensory research. While a specific odor detection threshold for isoamyl angelate
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is not readily available in the literature, data for the structurally similar ester, isoamyl acetate, is

provided for reference.

Table 1: Physicochemical Properties of Isoamyl Angelate

Property Value Reference
Angelic Acid Isoamyl Ester,
Synonyms Isoamyl (Z)-2-Methyl-2-
butenoate
CAS Number 10482-55-0 [3]
Molecular Formula C10H1802 [3]
Molecular Weight 170.25 g/mol [3]
Colorless to almost colorless
Appearance o
clear liquid
Boiling Point 201 - 209 °C @ 760 mmHg [3]
Flash Point 80 °C [1][3]
Specific Gravity 0.889-0.894 @ 25 °C [3]
N Soluble in alcohol; Insoluble in
Solubility [3]

water

Table 2: Sensory Profile of Isoamyl Angelate and Related Esters
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Flavor/Odor

Compound Odor Descriptors Reference
Threshold
Floral, fruity,
chamomile, warm- ]
Isoamyl angelate o Not available [3]
herbaceous, wine-like,
ethereal, fresh
Banana, fruity, estery, Air: 0.025 uL/L; Water:
Isoamyl acetate [4]
pear drops 0.017 mg/L
) Fresh, herbal, winey, ]
Isoamyl tiglate Not available [5]

fruity, angelica

Experimental Protocols

Protocol 1: Sensory Evaluation of Isoamyl Angelate
using Quantitative Descriptive Analysis (QDA)

This protocol outlines a method for the sensory profiling of isoamyl angelate using a trained

panel.

1. Objective: To identify and quantify the sensory attributes of isoamyl angelate.

2. Materials:

e High-purity isoamyl angelate (>99.0% GC)

e Odorless solvent (e.g., propylene glycol, mineral oil)

» Glass sniffing jars with lids

o Olfactory blotters (smelling strips)

e Sensory evaluation software or paper ballots

» Deionized water and unsalted crackers for palate cleansing

3. Panelist Selection and Training:
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Recruit 10-12 individuals with normal olfactory acuity.

Screen panelists for their ability to detect and describe basic odors.

Train the panel over several sessions to develop a consensus vocabulary for the aroma of
isoamyl angelate and reference standards (e.g., chamomile essential oil, apple essence,
banana essence).

Familiarize panelists with the use of a line scale for intensity rating (e.g., a 15-cm line scale
anchored with "low" and "high").

. Sample Preparation:

Prepare a series of dilutions of isoamyl angelate in the chosen solvent (e.g., 1%, 5%, and
10% v/v).

Pipette a standard volume (e.g., 1 mL) of each dilution onto an olfactory blotter placed in a
labeled sniffing jar.

Allow the solvent to evaporate for a set time (e.g., 10 minutes) before evaluation.

Prepare a blank solvent sample as a control.

. Evaluation Procedure:

Conduct the evaluation in a well-ventilated, odor-free sensory laboratory.

Present the samples to the panelists in a randomized and balanced order.

Instruct panelists to sniff each sample and rate the intensity of each previously agreed-upon
descriptor on the line scale.

Provide panelists with a break of at least 2 minutes between samples to avoid olfactory
fatigue, during which they should cleanse their palate.

. Data Analysis:

Measure the intensity ratings from the line scales.
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e Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to
determine significant differences in attribute intensities between samples.

o Use Principal Component Analysis (PCA) to visualize the sensory space and the
relationships between the samples and their attributes.

Protocol 2: Instrumental Aroma Analysis using Gas
Chromatography-Olfactometry (GC-O)

This protocol describes the use of GC-O to identify the odor-active compounds in a sample
containing isoamyl angelate, such as Roman chamomile essential oil.

1. Objective: To separate and identify the odor-active compounds in a sample and to
characterize the odor of isoamyl angelate as it elutes from the GC column.

2. Instrumentation and Materials:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory
detection port (ODP).

o Mass spectrometer (MS) for compound identification.

» Capillary GC column suitable for essential oil analysis (e.g., DB-5ms, HP-INNOWax).
» Roman chamomile essential oil.

» High-purity isoamyl angelate standard.

e Helium carrier gas.

e Humidified air supply for the ODP.

3. GC-MS/O Parameters:

 Injector: Split/splitless, temperature set at 250°C.

e Oven Program: Start at 40°C, hold for 2 minutes, ramp at 5°C/min to 240°C, and hold for 10
minutes.
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o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

e Column Effluent Split: Split between the FID, MS, and ODP (e.g., 1:1:1).
e FID Temperature: 250°C.

o MS Parameters: Scan range 35-400 m/z, electron ionization at 70 eV.

o ODP: Heated transfer line at 250°C, with a supply of humidified air.

4. Procedure:

e Inject a diluted sample of Roman chamomile essential oil into the GC.

o Atrained assessor (or panel of assessors) sniffs the effluent from the ODP and records the
retention time and odor description of each detected aroma.

o Simultaneously, record the FID chromatogram and MS data.
« Inject the isoamyl angelate standard to confirm its retention time and odor description.

o Calculate the Odor Activity Value (OAV) for isoamyl angelate by dividing its concentration in
the sample (determined by GC-FID with an external standard) by its odor threshold (if
available).

5. Data Analysis:

« ldentify the compounds corresponding to the odor events by matching their mass spectra
with a library (e.g., NIST) and by comparing their retention indices with literature values.

o Create an aromagram by plotting the odor intensity or detection frequency against the
retention time.

e Compare the aromagram with the FID chromatogram to identify the most potent odorants in
the sample.

Signaling Pathways and Experimental Workflows
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The perception of isoamyl angelate begins with its interaction with olfactory receptors in the
nasal cavity, triggering a signal transduction cascade that results in the sensation of smell.

Isoamyl Angelate
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Click to download full resolution via product page
Caption: General olfactory signaling pathway for an odorant.

The experimental workflow for the comprehensive sensory analysis of isoamyl angelate
involves both human sensory panels and instrumental analysis.
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Caption: Workflow for sensory and instrumental analysis.
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Conclusion

Isoamyl angelate is a valuable molecule for sensory science research due to its pleasant and
complex aroma profile. The protocols and information provided herein offer a framework for
researchers to conduct detailed sensory and instrumental analyses of this compound. By
combining quantitative descriptive analysis with gas chromatography-olfactometry, a
comprehensive understanding of the sensory characteristics of isoamyl angelate and its
contribution to the aroma of natural products like Roman chamomile can be achieved. Further
research is warranted to determine its specific odor detection threshold and to identify the
olfactory receptors with which it interacts, which will provide deeper insights into the
mechanisms of fruity and floral aroma perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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